Cas no 2171177-47-0 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid)
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid
- 2171177-47-0
- (2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid
- EN300-1536121
-
- Inchi: 1S/C24H23N3O6/c1-2-20(23(29)30)26-22(28)21-11-14(33-27-21)12-25-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-11,19-20H,2,12-13H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t20-/m1/s1
- InChI Key: OYJPULCSYQQVAB-HXUWFJFHSA-N
- SMILES: O(C(NCC1=CC(C(N[C@@H](C(=O)O)CC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 449.15868546g/mol
- Monoisotopic Mass: 449.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 131Ų
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1536121-0.05g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-0.1g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-0.25g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-0.5g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-1.0g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-2.5g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-5.0g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-10.0g |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1536121-50mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 50mg |
$2306.0 | 2023-09-26 | ||
| Enamine | EN300-1536121-100mg |
(2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)butanoic acid |
2171177-47-0 | 100mg |
$2415.0 | 2023-09-26 |
(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid
Introduction to (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid
(2R)-2-{5-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]methyl}-1,2-oxazol-3-formamidobutanoic acid, also known by its CAS registry number 2171177-47-0, is a complex organic compound with significant potential in the field of chemical synthesis and drug discovery. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 1,2-oxazole ring, and a butanoic acid moiety. The presence of these functional groups makes it a versatile building block for constructing more elaborate molecules with specific biological activities.
The Fmoc group is a well-known protecting group in peptide synthesis, offering stability during reaction steps while allowing controlled deprotection under specific conditions. In this compound, the Fmoc group is attached to an amino group within the 1,2-oxazole ring system. The 1,2-oxazole ring itself is an aromatic heterocycle that can participate in various chemical reactions, including nucleophilic and electrophilic attacks. The butanoic acid moiety at the core of the molecule introduces carboxylic acid functionality, which can be further modified or utilized in subsequent synthetic steps.
Recent studies have highlighted the importance of such multifunctional compounds in medicinal chemistry. For instance, researchers have explored the use of similar structures as scaffolds for developing inhibitors of key enzymes involved in metabolic disorders. The combination of an Fmoc group with a 1,2-oxazole ring provides a unique platform for modulating bioactivity through structural variations. Additionally, the butanoic acid moiety can serve as a site for further functionalization, enabling the creation of diverse derivatives with tailored properties.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the 1,2-oxazole ring typically involves cyclization reactions between aldehydes and amino compounds under acidic conditions. The Fmoc group can be introduced via nucleophilic substitution or coupling reactions, depending on the specific intermediates used. The stereochemistry at the (R) configuration is critical for determining the compound's properties and must be carefully controlled during synthesis.
From an applications standpoint, this compound holds promise in several areas. Its Fmoc group makes it suitable for use in peptide synthesis as a protected amino acid derivative. Furthermore, its oxazole ring could serve as a pharmacophore in drug design due to its potential to interact with biological targets such as proteins or nucleic acids. Recent advancements in click chemistry and modular synthesis have also opened new avenues for incorporating this compound into larger molecular frameworks.
Another area of interest lies in the potential of this compound as a precursor for bioactive molecules. By modifying the substituents on the oxazole ring or altering the length of the butanoic acid chain, chemists can generate derivatives with enhanced solubility or improved binding affinity to specific receptors. Such modifications are particularly relevant in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.
In conclusion, (2R)-2-{5-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]methyl}-1,2-oxazol-3-formamidobutanoic acid represents a valuable building block in modern organic synthesis. Its combination of functional groups and structural features positions it as a key intermediate for developing advanced chemical entities with therapeutic potential. As research continues to uncover new applications and synthetic strategies involving this compound, its role in medicinal chemistry is expected to grow significantly.
2171177-47-0 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)